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Compound of Interest

Compound Name: 6-Methylbenzo[b]thiophene
CAS No.: 31393-23-4
Cat. No.: B7853685

Get Quote

Executive Summary & Core Directive

Do not treat 6-Methylbenzo[b]thiophene as generic organic waste. While it shares
characteristics with standard organic solids, this sulfur-containing heterocycle presents two
specific operational risks that dictate its disposal pathway:

¢ Aquatic Toxicity (H411): It is toxic to aquatic life with long-lasting effects.[1][2] Under no
circumstances can wash water or mother liquor enter sanitary sewer systems.

¢ Sulfur Oxide (SOx) Generation: Upon incineration, this compound releases sulfur oxides.[3]
It must be tagged for incineration facilities equipped with alkaline scrubbers.

Chemical Profile & Hazard Identification

Use this data to populate waste tags and risk assessments.
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Parameter Data Operational Implication

Unique identifier for waste
CAS Number 16587-47-6 i
manifests.[4]

) ) ) ) Melting point ~42°C. May melt
Physical State Solid (White/Off-white) ) )
in hot lab environments.[4]

Combustible, but not a Class 3
Flash Point >109°C (Est.)[4][5] Flammable Liquid (unless in
solution).[3][4]

H302: Harmful if
Key GHS Codes swallowedH411: Toxic to

aquatic life

Requires "Environmentally

Hazardous" labeling.[4]

) ] CRITICAL: Do not mix with
Stable; Incompatible with

Reactivity o peroxides, nitrates, or
strong oxidizers.[4] hlorates.[3][4]
perchlorates.

The "Why": Causality & Segregation Logic

Understanding the mechanism ensures compliance.

A. The Oxidizer Incompatibility Rule

Causality: Thiophenes are electron-rich aromatic systems. While stable, they can react violently
with strong oxidizing agents (e.g., concentrated nitric acid, peroxides) to form sulfoxides or
sulfones.[3] This reaction is often exothermic and can lead to pressure buildup in waste
containers. Protocol: Isolate 6-Methylbenzo[b]thiophene waste from all Oxidizing Waste
streams (Yellow tags/bins).

B. The Incineration Requirement

Causality: Unlike simple thiols, the benzothiophene ring is chemically robust.[3] Benchtop
chemical destruction (e.g., bleach oxidation) is often incomplete and yields complex mixtures.
[3] Protocol: High-temperature incineration is the only validated destruction method. However,
because sulfur combustion generates SO2 (acid rain precursor), the waste must be labeled
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"Contains Sulfur" so the disposal facility routes it to an incinerator with gas scrubbing
capabilities.[3]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired/Surplus Stock)

» Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is
acceptable but poses a breakage risk during transport.

o Transfer: Transfer the solid using a spark-proof spatula.

e Labeling:
o Primary Constituent: "6-Methylbenzo[b]thiophene"[4][6]
o Hazard Checkbox: Toxic, Environmental Hazard.[3]
o Mandatory Note: Write "High Sulfur Content” on the tag.

e Binning: Place in the Solid Hazardous Waste drum.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Most common scenario: Compound dissolved in solvents like Dichloromethane (DCM) or Ethyl
Acetate.

» Solvent Identification:
o If dissolved in DCM/Chloroform: Use Halogenated Waste stream.
o If dissolved in Ethyl Acetate/Hexane/Methanol: Use Non-Halogenated Waste stream.
o Segregation: Ensure the receiving carboy does NOT contain nitric acid or metal oxidizers.

o Labeling: List the solvent as the main volume, but explicitly list "6-Methylbenzo[b]thiophene

(

Scenario C: Spill Cleanup (< 109)
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o PPE: Nitrile gloves, lab coat, safety glasses.[3] (Respiratory protection recommended if dust

is visible).

o Containment: Do not dry sweep (dust explosion risk). Cover the spill with a solvent-
dampened pad (acetone or heptane) or use a dedicated spill pillow.

o Disposal: Place the contaminated pads into a sealable bag (Ziploc style), then into the Solid
Hazardous Waste bin. Do not throw pads in regular trash.

Visual Decision Tree (Workflow)
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Waste: 6-Methylbenzo[b]thiophene

Physical State?

Pure Solid / Spill Debris Solution / Reaction Mix

l

Solvent Type?

Bin: Solid Hazardous Waste

Label: “Toxic to Aquatic Life’ Contains Halogens No Halogens

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (EtOAc, MeOH, Hexane)

Bin: Halogenated Organic Bin: Non-Halogenated Organic
Label: '‘Contains Sulfur' Label: '‘Contains Sulfur'

Final Fate: Incineration
(Requires Scrubbers)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 6-Methylbenzo[b]thiophene waste streams based
on physical state and solvent carrier.

Transport & Logistics
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If you must transport this material between buildings or to a central waste facility, adhere to
these classifications to avoid regulatory fines.

e Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (6-
Methylbenzo[b]thiophene)[3][4]

e UN Number: UN 3077[1]
e Class: 9
o Packing Group: Il

e Marine Pollutant: Yes

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. Benzo(B)Thiophene | C8HES | CID 7221 - PubChem [pubchem.ncbi.nim.nih.gov]

3. Waste Code [rcrainfo.epa.gov]

4. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

5. cloudfront.zoro.com [cloudfront.zoro.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7853685/docs?utm_src=pdf-body#operational-disposal-guide-6-methylbenzo-b-thiophene
https://www.benchchem.com/product/b7853685/docs?utm_src=pdf-body#operational-disposal-guide-6-methylbenzo-b-thiophene
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.fishersci.com/store/msds?partNumber=AC138620250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/16587-47-6
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b7853685?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC138620250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Benzo_B_Thiophene
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2heor.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7853685?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 6. Benzo[b]thiophene, 6-methyl- (CAS 16587-47-6) - Chemical & Physical Properties by
Cheméo [chemeo.com]

o To cite this document: BenchChem. [Operational Disposal Guide: 6-
Methylbenzo[b]thiophene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7853685/docs#operational-disposal-guide-6-
methylbenzo-b-thiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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